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For Researchers, Scientists, and Drug Development Professionals

Abstract
(E)-(-)-Aspongopusamide B is a naturally occurring compound isolated from the insect

Aspongopus chinensis. This technical guide provides a comprehensive overview of its chemical

properties, reactivity, and known biological activities. Due to the limited availability of public

data, this document synthesizes information from vendor specifications and the primary

scientific literature to serve as a foundational resource for researchers. While detailed

experimental protocols and signaling pathway analyses are not extensively available, this guide

presents the foundational knowledge required for further investigation and potential therapeutic

development.

Chemical Properties
(E)-(-)-Aspongopusamide B is a moderately complex organic molecule. Key identifying

chemical data is summarized in the table below.
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Property Value Source

Molecular Formula C₂₀H₂₀N₂O₆ MedChemExpress[1]

Molecular Weight 384.38 g/mol MedChemExpress[1]

CAS Number 1632326-65-8 MedChemExpress[1]

Appearance
Not specified in available

literature

Melting Point
Not specified in available

literature

Solubility
Not specified in available

literature

Optical Rotation (-) configuration Implied by name

Note: Data regarding the melting point, solubility, and specific optical rotation values are not

readily available in the public domain. Experimental determination of these properties is

recommended for any new research endeavor.

Structure and Reactivity
The chemical structure of (E)-(-)-Aspongopusamide B is characterized by a substituted

aromatic ring system linked to an amide moiety. The "(E)" designation in its name indicates a

specific stereochemical configuration around a double bond, which is crucial for its biological

activity. The molecule's reactivity is predicted to be influenced by its functional groups, including

the amide, hydroxyl, and ether linkages.

Predicted Reactivity:

Hydrolysis: The amide and potential ester groups may be susceptible to hydrolysis under

acidic or basic conditions.

Oxidation: The phenolic hydroxyl groups may be prone to oxidation.

Stability: Stability under various storage conditions (temperature, light, pH) has not been

publicly documented and should be determined empirically.
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Biological Activity
(E)-(-)-Aspongopusamide B was first isolated and identified in a 2014 study by Shi et al.

focusing on bioactive compounds from the insect Aspongopus chinensis. The study screened

various isolated compounds for their potential renal protective effects and inhibitory activity

against cyclooxygenase-2 (COX-2).

While the specific activity of (E)-(-)-Aspongopusamide B was not detailed in the abstract of

the paper, the broader study highlighted that selected compounds from the insect extract

demonstrated:

Renal Protective Effects: Certain compounds showed protective capabilities in high-glucose-

induced mesangial cells, a model relevant to diabetic nephropathy.

COX-2 Inhibition: Some of the isolated norepinephrine derivatives exhibited inhibitory effects

on the COX-2 enzyme, which is a key target in anti-inflammatory drug development.

It is important to note that without access to the full study data, the specific contribution of (E)-
(-)-Aspongopusamide B to these activities remains unquantified in the public domain. Further

targeted biological assays are necessary to elucidate its specific mechanism of action and

potency.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and characterization of (E)-(-)-
Aspongopusamide B are described in the primary literature by Shi et al. (2014). Researchers

should refer to this publication for specific methodologies. A generalized workflow for the

isolation of natural products from insect sources is presented below.
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Caption: Generalized workflow for the isolation and identification of natural products.
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Signaling Pathways
Currently, there is no publicly available information detailing the specific signaling pathways

modulated by (E)-(-)-Aspongopusamide B. Based on the reported biological activities of other

compounds from Aspongopus chinensis, potential areas of investigation could include

pathways related to inflammation and cellular stress in renal cells.

A hypothetical logical relationship for investigating the anti-inflammatory mechanism is

proposed below.
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Mediation

Click to download full resolution via product page

Caption: Hypothetical inhibitory action on the COX-2 pathway.

Conclusion and Future Directions
(E)-(-)-Aspongopusamide B is a natural product with potential for further pharmacological

investigation, particularly in the areas of anti-inflammatory and renal protective therapies. The

current body of knowledge is limited, and significant research is required to fully characterize its

chemical and biological properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b13911657?utm_src=pdf-body
https://www.benchchem.com/product/b13911657?utm_src=pdf-body-img
https://www.benchchem.com/product/b13911657?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13911657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recommendations for future research include:

Total Synthesis: Development of a synthetic route to enable further studies and analog

development.

Comprehensive Biological Screening: Evaluation against a broad panel of biological targets

to identify its primary mechanism of action.

In-depth Mechanistic Studies: Investigation of its effects on relevant signaling pathways in

cellular and animal models.

Physicochemical Characterization: Detailed determination of its solubility, stability, and other

pharmaceutically relevant properties.

This technical guide serves as a starting point for researchers interested in exploring the

therapeutic potential of (E)-(-)-Aspongopusamide B. The information provided, though limited,

highlights a promising natural product worthy of further scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13911657?utm_src=pdf-body
https://www.benchchem.com/product/b13911657?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/e-minus-aspongopusamide-b.html?locale=ko-KR
https://www.benchchem.com/product/b13911657#chemical-properties-and-reactivity-of-e-aspongopusamide-b
https://www.benchchem.com/product/b13911657#chemical-properties-and-reactivity-of-e-aspongopusamide-b
https://www.benchchem.com/product/b13911657#chemical-properties-and-reactivity-of-e-aspongopusamide-b
https://www.benchchem.com/product/b13911657#chemical-properties-and-reactivity-of-e-aspongopusamide-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13911657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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